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Introduction
Epitalon (also known as Epithalon or AEDG peptide) is a synthetic tetrapeptide (Ala-Glu-Asp-

Gly) that has been the subject of research for its potential geroprotective and anti-aging

properties. It is believed to function by stimulating telomerase activity, which plays a crucial role

in cellular aging. This document provides detailed protocols for the preparation and

subcutaneous administration of Epitalon in mice for research purposes.

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the preparation and

administration of Epitalon in mice, based on available research data.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b013367?utm_src=pdf-interest
https://www.benchchem.com/product/b013367?utm_src=pdf-body
https://www.benchchem.com/product/b013367?utm_src=pdf-body
https://www.benchchem.com/product/b013367?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Notes

Dosage Range
1.0 µ g/mouse (approx. 30-40

µg/kg) to 1 mg/mouse

Dosage can vary significantly

based on the experimental

design and research goals.[1]

[2][3][4][5][6][7]

Reconstitution Vehicle
Bacteriostatic water or Sterile

Water for Injection

It is recommended to

reconstitute lyophilized

Epitalon in sterile 18MΩ-cm

H2O to a concentration not

less than 100 µg/ml.[8]

Injection Vehicle
Sterile Normal Saline (0.9%

NaCl)

After reconstitution, the

Epitalon solution can be further

diluted with sterile normal

saline to achieve the desired

final concentration for injection.

[3]

Injection Volume 0.1 mL - 0.2 mL per injection

The maximum recommended

volume for a single

subcutaneous injection site in

mice is 5 ml/kg.[9][10]

Needle Gauge 25-27 G

A sterile needle of appropriate

gauge should be used for the

injection.[9]

Storage (Lyophilized)
-18°C or colder for long-term

storage

Lyophilized Epitalon is stable

at room temperature for up to 3

weeks.[8][11]

Storage (Reconstituted) 4°C for 2-7 days up to 6 weeks

For longer-term storage of the

reconstituted peptide, it is

recommended to add a carrier

protein (0.1% HSA or BSA)

and store below -18°C. Avoid

freeze-thaw cycles.[8][12][13]

[14]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.droracle.ai/articles/27703/epitalen-monitoring-management-dosing-regimens-oral-iv-and-subcutaneous-risks-uses-in-adult-longevity-medicine-and-functional-medicine-peptides-
https://scholars.duke.edu/publication/807424
https://pubmed.ncbi.nlm.nih.gov/14501183/
https://www.researchgate.net/figure/Effect-of-Epitalon-on-total-tumor-yield-curve-in-female-SHR-mice-Y-axis-number-of_fig2_9087984
https://www.researchgate.net/publication/11178616_Inhibitory_effect_of_the_peptide_epitalon_on_the_development_of_spontaneous_mammary_tumors_in_HER-2neu_transgenic_mice
https://www.researchgate.net/publication/9087984_Effect_of_Epitalon_on_biomarkers_of_aging_life_span_and_spontaneous_tumor_incidence_in_female_Swiss-derived_SHR_mice
https://pubmed.ncbi.nlm.nih.gov/12209581/
https://www.prospecbio.com/epitalon
https://pubmed.ncbi.nlm.nih.gov/14501183/
https://animalcare.ubc.ca/sites/default/files/documents/ACC-2020-Tech11a%20SQ%20Injections%20in%20the%20Adult%20Mouse%20November%202020%20Final.pdf
https://www.ltk.uzh.ch/dam/jcr:5a838ecf-b4b1-4610-893f-8c26fe75adad/SOP-LTK-TRT-11-B-EN%20sc%20injection.pdf
https://animalcare.ubc.ca/sites/default/files/documents/ACC-2020-Tech11a%20SQ%20Injections%20in%20the%20Adult%20Mouse%20November%202020%20Final.pdf
https://www.prospecbio.com/epitalon
http://ncrpcanada.com/wp-content/uploads/2023/05/Technical-Data-Sheet-Epitalon-v.2.pdf
https://www.prospecbio.com/epitalon
https://happyhormonesmd.com/wp-content/uploads/2024/12/Epithalon-Patient-Information.docx.pdf
https://sarms.io/how-to-reconstitute-epitalon/
https://lotilabs.com/frequently-asked-questions/what-is-the-shelf-life-of-your-peptides/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Materials Required

Lyophilized Epitalon powder

Bacteriostatic water or Sterile Water for Injection

Sterile normal saline (0.9% NaCl)

Sterile syringes (e.g., 1 mL)

Sterile needles (25-27 G)

Alcohol swabs (70% isopropyl alcohol)

Appropriate personal protective equipment (PPE)

Sharps container

Protocol 1: Reconstitution of Lyophilized Epitalon
This protocol describes the reconstitution of a 10 mg vial of lyophilized Epitalon to a stock

solution of 10 mg/mL.

Preparation: Work in a sterile environment, such as a laminar flow hood, to minimize

contamination. Disinfect the rubber stoppers of the Epitalon vial and the sterile water vial

with an alcohol swab.

Reconstitution: Using a sterile syringe, draw up 1 mL of bacteriostatic water.

Injection: Slowly inject the 1 mL of water into the vial of lyophilized Epitalon, directing the

stream against the side of the vial to avoid frothing.

Dissolution: Gently swirl the vial until the powder is completely dissolved. Do not shake

vigorously, as this can denature the peptide.[13][15]

Storage: Store the reconstituted Epitalon solution at 4°C.
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Protocol 2: Preparation of Dosing Solution
This protocol describes the preparation of a dosing solution with a concentration of 10 µ g/0.1

mL from the 10 mg/mL stock solution.

Dilution Calculation:

Stock concentration = 10 mg/mL = 10,000 µg/mL

Desired dose = 10 µg in 0.1 mL

Desired concentration = 100 µg/mL

To prepare 1 mL of the dosing solution, you will need 10 µL of the stock solution (10,000

µg/mL) and 990 µL of sterile normal saline.

Dilution: In a sterile microcentrifuge tube, add 990 µL of sterile normal saline.

Addition of Stock: Add 10 µL of the reconstituted Epitalon stock solution to the saline.

Mixing: Gently mix the solution by pipetting up and down.

Protocol 3: Subcutaneous Injection in Mice
This protocol outlines the procedure for administering Epitalon via subcutaneous injection.

Animal Restraint: Properly restrain the mouse by scruffing the loose skin on its back and

neck to immobilize it.[16][17]

Injection Site Preparation: The injection is typically administered in the loose skin over the

shoulders or flank.[16] Clean the injection site with an alcohol swab.[17]

Syringe Preparation: Draw up the desired volume of the Epitalon dosing solution (e.g., 0.1

mL) into a sterile syringe with a 25-27 G needle. Ensure there are no air bubbles in the

syringe.

Injection: Create a "tent" of skin at the injection site with your non-dominant hand.[9][16]

Insert the needle, bevel up, at the base of the tented skin, parallel to the body.[9]
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Aspiration: Gently pull back on the plunger to ensure the needle has not entered a blood

vessel. If blood appears in the syringe, withdraw the needle and try a new injection site with

a fresh needle and syringe.[9][10][17]

Administration: If no blood is aspirated, slowly and steadily inject the solution.[10][17]

Withdrawal and Post-Injection Care: Withdraw the needle and apply gentle pressure to the

injection site with a sterile gauze pad if necessary.[10] Monitor the mouse for any adverse

reactions.

Disposal: Dispose of the needle and syringe in a designated sharps container.
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Caption: Workflow for Epitalon preparation and subcutaneous injection in mice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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